Cas no 75499-95-5 (Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide)

• Product Name: Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide
• CAS No: 75499-95-5
• MF: C₃₃H₄₀BrP
• MW: 547.548469543457
• MDL: MFCD00050221
• CID: 2092939
• PubChem ID: 86280408
• Update Time: 2025-06-14

Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide
• TRIPHENYL[(2E,6E)-3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YL]PHOSPHANIUM BROMIDE
• 75499-95-5
• Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphoniumbromide
• triphenyl-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]phosphanium;bromide

• MDL： MFCD00050221
• Inchi： 1S/C33H40P.BrH/c1-28(2)16-14-17-29(3)18-15-19-30(4)26-27-34(31-20-8-5-9-21-31,32-22-10-6-11-23-32)33-24-12-7-13-25-33;/h5-13,16,18,20-26H,14-15,17,19,27H2,1-4H3;1H/q+1;/p-1/b29-18+,30-26+;
• InChI Key： PQBSWSAKCBVGRL-ANLBGZKPSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 546.20510g/mol
• Monoisotopic Mass: 546.20510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 613
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide

Recent Advances in the Study of Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide (CAS: 75499-95-5)

The compound Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide (CAS: 75499-95-5) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This phosphonium salt, characterized by its unique structure combining a triphenylphosphonium group with a farnesyl-derived side chain, has been explored for its role in mitochondrial targeting, drug delivery, and as a modulator of cellular processes. Recent studies have shed light on its mechanisms of action and potential therapeutic uses, making it a compound of considerable interest in the field.

One of the key areas of research involving this compound is its application in mitochondrial targeting. The triphenylphosphonium (TPP) moiety is known for its ability to accumulate in mitochondria due to the organelle's negative membrane potential. Researchers have leveraged this property to design mitochondrial-targeted drugs and probes. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated that Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide effectively delivers antioxidant molecules to mitochondria, offering potential therapeutic benefits for oxidative stress-related diseases such as neurodegenerative disorders and ischemia-reperfusion injury.

In addition to its targeting capabilities, the compound has been investigated for its role in modulating cellular signaling pathways. A 2024 study in Cell Chemical Biology revealed that this phosphonium salt can influence the activity of protein prenylation enzymes, particularly those involved in the post-translational modification of small GTPases. The farnesyl-like side chain of the molecule appears to compete with endogenous substrates, suggesting potential applications in cancer therapy where aberrant prenylation plays a critical role in oncogenic signaling.

The synthesis and structural optimization of Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide have also been areas of active research. Recent advances in synthetic methodologies, as reported in Organic Letters (2023), have improved the yield and purity of the compound, facilitating its broader application in biological studies. These synthetic improvements have enabled researchers to explore structure-activity relationships, leading to the development of analogs with enhanced mitochondrial accumulation and reduced cytotoxicity.

From a pharmaceutical perspective, the compound's potential in drug delivery systems has been a focus of recent investigations. Its amphiphilic nature allows for the formation of micellar structures that can encapsulate hydrophobic drugs, as demonstrated in a 2024 ACS Nano publication. This property, combined with mitochondrial targeting capability, makes it a promising candidate for the development of targeted nanomedicines, particularly for treating diseases where mitochondrial dysfunction is a key pathological feature.

Looking forward, the unique properties of Triphenyl(3,7,11-trimethyldodeca-2,6,10-trien-1-yl)phosphonium bromide continue to inspire innovative applications in chemical biology and medicine. Ongoing clinical trials are evaluating its derivatives as potential treatments for mitochondrial diseases, while basic research explores its fundamental interactions with cellular components. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of targeted therapies and research tools in the coming years.